![molecular formula C17H15FN2OS B4852759 N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine](/img/structure/B4852759.png)
N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
Overview
Description
N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of thiazole derivatives and has been found to exhibit promising biological activities, making it an attractive candidate for further research.
Mechanism of Action
The mechanism of action of N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins involved in various biological processes. For example, it has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. The compound has also been found to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, it has been shown to have antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of assays and experiments. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Further studies are needed to fully understand the mechanism of action of the compound and to determine its efficacy and safety in preclinical and clinical trials.
Another area of interest is the development of new synthetic methods for the compound. This could lead to the production of more efficient and cost-effective methods for the synthesis of this compound.
Overall, this compound is a promising compound with a wide range of potential applications in drug discovery and development. Further research is needed to fully understand its biological activities and to determine its potential as a therapeutic agent for the treatment of various diseases.
Scientific Research Applications
N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The compound has also been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2OS/c1-2-21-15-9-7-14(8-10-15)19-17-20-16(11-22-17)12-3-5-13(18)6-4-12/h3-11H,2H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUOFFIDWEQYUEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=NC(=CS2)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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